Cas no 423170-79-0 ((-)-Phaselic acid)

(-)-Phaselic acid structure
(-)-Phaselic acid structure
Product Name:(-)-Phaselic acid
CAS No:423170-79-0
MF:C13H12O8
MW:296.23
CID:4670242
PubChem ID:92299542
Update Time:2024-12-09

(-)-Phaselic acid Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, (((2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-, (2R)-
    • (2R)-2-(((2E)-3-(3,4-Dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)butanedioic acid
    • Phaselic acid, (-)-
    • AKOS027324057
    • Butanedioic acid, 2-(((2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-, (2R)-
    • (R)-2-((3-(3,4-Dihydroxyphenyl)acryloyl)oxy)succinic acid
    • UNII-W3PJ394QLY
    • SCHEMBL21191515
    • W3PJ394QLY
    • 423170-79-0
    • (R,E)-2-((3-(3,4-Dihydroxyphenyl)acryloyl)oxy)succinic acid
    • Caffeoylmalic acid
    • (-)-Phaselic acid
    • Inchi: InChI=1S/C13H12O8/c14-8-3-1-7(5-9(8)15)2-4-12(18)21-10(13(19)20)6-11(16)17/h1-5,10,14-15H,6H2,(H,16,17)(H,19,20)/b4-2+/t10-/m1/s1
    • InChI Key: PMKQSEYPLQIEAY-XCRNYIDWSA-N
    • SMILES: C1=CC(=C(C=C1C=CC(=O)OC(CC(=O)O)C(=O)O)O)O

Computed Properties

  • Exact Mass: 296.05321734g/mol
  • Monoisotopic Mass: 296.05321734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • Color/Form: Oil

(-)-Phaselic acid Security Information

(-)-Phaselic acid Pricemore >>

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